N-(5-methylisoxazol-3-yl)-2-((5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[[5-[(2-oxo-1,3-benzothiazol-3-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H18N6O3S2/c1-14-11-18(26-31-14)23-20(29)13-32-21-25-24-19(28(21)15-7-3-2-4-8-15)12-27-16-9-5-6-10-17(16)33-22(27)30/h2-11H,12-13H2,1H3,(H,23,26,29)
• InChI Key: LLDHDTJSUQKTFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)CN4C5=CC=CC=C5SC4=O
• Molecular Formula: C22H18N6O3S2
• Molecular Weight: 478.6 g/mol
• CAS No.: 847402-15-7

Description

N-(5-methylisoxazol-3-yl)-2-((5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H18N6O3S2 and its molecular weight is 478.55. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Research has demonstrated the potential of thiazole derivatives, including compounds structurally similar to N-(5-methylisoxazol-3-yl)-2-((5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide, as antimicrobial agents. For instance, studies on new thiazole derivatives have shown significant antimicrobial activity against various bacterial and fungal strains, highlighting their potential as novel antimicrobial agents. These findings suggest that such compounds could play a crucial role in addressing the challenge of antibiotic resistance (Baviskar et al., 2013; Cankilic & Yurttaş, 2017).

Anticancer Applications

The synthesis and evaluation of thiazole and triazole derivatives, including those structurally related to the compound , have been explored for their anticancer activities. These compounds have been tested against various cancer cell lines, showing promising selectivity and effectiveness. This line of research underscores the potential of such compounds in developing new anticancer therapies, with certain derivatives demonstrating high selectivity and inducing apoptosis in cancer cells (Evren et al., 2019; Lesyk et al., 2007).

Neuroprotective Applications

Novel compounds with structures similar to this compound have been investigated for their neuroprotective potential. Studies indicate that such compounds could promote neural stem cell differentiation and offer protection against neurotoxic effects, suggesting a promising avenue for the development of neuroprotective drugs (de la Fuente Revenga et al., 2015).